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Compound of Interest

Compound Name: Ptp1B-IN-2

Cat. No.: B608913

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase
localized to the cytoplasmic face of the endoplasmic reticulum.[1] It serves as a critical negative
regulator in multiple signaling cascades, most notably the insulin and leptin pathways.[1][2][3]
By dephosphorylating key proteins such as the insulin receptor (IR), its substrate (IRS-1), and
the Janus kinase 2 (JAK2), PTP1B attenuates downstream signals related to metabolism and
energy homeostasis.[3][4] Overexpression or hyperactivity of PTP1B is implicated in the
pathogenesis of type 2 diabetes, obesity, and certain cancers, making it a significant
therapeutic target for drug development.[5][6] PTP1B inhibitors are designed to block this
enzymatic activity, thereby enhancing signaling pathways that can ameliorate these disease
states.[6][7]

Ptp1B-IN-2 (also referred to as compound P6) is a potent and selective small-molecule
inhibitor of PTP1B.[8][9] Its development provides a valuable chemical tool for studying the
physiological and pathological roles of PTP1B and represents a promising scaffold for
therapeutic agent design. This document provides a comprehensive overview of the chemical
structure, properties, mechanism of action, and experimental applications of Ptp1B-IN-2.

Chemical Structure and Physicochemical Properties

Ptp1B-IN-2 is a complex organic molecule designed for high-affinity binding to the PTP1B
enzyme.[10] Its key physicochemical properties are summarized below.
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Property Value Reference

Ptp1B-IN-2; PTP1B inhibitor

Compound Name - [9]
CAS Number 1919853-46-5 [9]
Molecular Formula C34H36N200S:2 [9]
Molecular Weight 680.79 g/mol [819]
Appearance Solid [9]

DMSO: =100 mg/mL (146.88
Solubility mM)Corn Oil: 22.5 mg/mL [8][10]
(with 10% DMSO)

Solid Powder: -20°C (12
Storage Months)In Solvent: -80°C (6 9]
Months)

Mechanism of Action and Selectivity

Ptp1B-IN-2 functions as a highly potent inhibitor of PTP1B with a reported half-maximal
inhibitory concentration (ICso) of 50 nM.[8][9][10] Its mechanism involves binding to multiple
regions of the enzyme, extending deep into the active site pocket.[10]

The inhibitor forms several hydrogen bonds and hydrophobic interactions with key catalytic
residues.[10] Notably, it is classified as an "ABC type inhibitor," indicating that it interacts not
only with the primary catalytic ‘A" site but also with adjacent 'B' and 'C' sites.[10] This multi-site
binding contributes to its high potency and selectivity.

The selectivity profile of Ptp1B-IN-2 is a critical feature, demonstrating a significantly lower
affinity for other related phosphatases. It exhibits over 40-fold selectivity for PTP1B compared
to SHP-2 and LAR, and more than 15-fold selectivity over the highly homologous T-cell protein
tyrosine phosphatase (TCPTP).[9][10]
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Parameter Value Target(s) Reference

ICs0 50 nM PTP1B [8][9][10]

Selectivity >40-fold SHP-2, LAR [9][10]

Selectivity >15-fold TCPTP [9][10]
Enhances insulin-

Cellular Effect mediated IR[3 L6 Myotubes [8][10]
phosphorylation
Increases insulin-

) stimulated glucose
Functional Effect L6 Myotubes [10]

uptake by up to 38.1%
(at 20 uM)

Affected Signaling Pathways

PTP1B is a key regulator of metabolic signaling. By inhibiting PTP1B, Ptp1B-IN-2 enhances

the phosphorylation of its substrates, thereby amplifying downstream signals.

Insulin Signaling Pathway

PTP1B negatively regulates the insulin signaling cascade by dephosphorylating the activated
insulin receptor (IR) and Insulin Receptor Substrate 1 (IRS-1).[2][11] Inhibition of PTP1B by
Ptp1B-IN-2 prevents this dephosphorylation, leading to sustained activation of the PI3K/Akt

pathway, which ultimately promotes the translocation of GLUT4 transporters to the cell

membrane and increases glucose uptake.[6][10]
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Caption: Insulin signaling pathway and the inhibitory action of Ptp1B-IN-2 on PTP1B.
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Leptin Signaling Pathway

Leptin, a hormone regulating energy balance, signals through the leptin receptor (LR) to
activate the JAK2-STAT3 pathway.[2] PTP1B acts as a negative regulator by
dephosphorylating JAK2.[3][5] Inhibition of PTP1B enhances leptin sensitivity, which is often
impaired in obesity.
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Caption: Leptin signaling pathway and the inhibitory role of Ptp1B-IN-2.

Experimental Protocols

The following protocols are generalized methodologies based on common practices for
evaluating PTP1B inhibitors.

In Vitro PTP1B Inhibition Assay

This assay measures the direct inhibitory effect of Ptp1B-IN-2 on recombinant PTP1B enzyme
activity using a chromogenic substrate.

Materials:

Recombinant human PTP1B enzyme

e PTP1B reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.4)

e p-Nitrophenyl Phosphate (pNPP) as substrate

e Ptpl1B-IN-2 (and other test compounds) dissolved in DMSO

e 10 M Sodium Hydroxide (NaOH)

e 96-well microplate

Microplate spectrophotometer

Methodology:

e Prepare serial dilutions of Ptp1B-IN-2 in DMSO, and then dilute further into the PTP1B
reaction buffer.

e To each well of a 96-well plate, add 50 pL of the PTP1B reaction buffer.

e Add 10 pL of the diluted Ptp1B-IN-2 solution (or vehicle control, e.g., DMSO in buffer).
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Add 20 pL of recombinant PTP1B enzyme solution (e.g., 0.5 units) to each well.
Pre-incubate the plate at 37°C for 10-15 minutes.

Initiate the enzymatic reaction by adding 20 uL of 2 mM pNPP substrate to each well.
Incubate the plate at 37°C for 15-30 minutes.

Terminate the reaction by adding 10 pL of 10 M NaOH.

Measure the absorbance at 405 nm to quantify the amount of p-nitrophenol produced.

Calculate the percentage of inhibition for each concentration and determine the ICso value by
fitting the data to a dose-response curve.[12]
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Caption: General experimental workflow for an in vitro PTP1B inhibition assay.
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Cell-Based Insulin-Stimulated Glucose Uptake Assay

This assay evaluates the ability of Ptp1B-IN-2 to enhance glucose uptake in an insulin-
resistant cell model.

Materials:

L6 myotubes (or other suitable cell line, e.g., 3T3-L1 adipocytes)

e Cell culture medium (e.g., DMEM)

e PtplB-IN-2

e Insulin

o 2-deoxy-D-[*H]glucose (or a fluorescent glucose analog like 2-NBDG)
o Krebs-Ringer-HEPES (KRH) buffer

 Scintillation counter or fluorescence plate reader

Methodology:

e Culture L6 myoblasts until confluent, then differentiate into myotubes.
e Serum-starve the differentiated myotubes for 3-4 hours.

o Pre-treat the cells with various concentrations of Ptp1B-IN-2 (e.g., 5, 10, 20 uM) or vehicle
control for 1-2 hours.[10]

o Stimulate the cells with a sub-maximal concentration of insulin (e.g., 10 nM) for 20-30
minutes.

o Wash the cells with KRH buffer.

o Add KRH buffer containing the radiolabeled or fluorescent glucose analog and incubate for
10 minutes.

o Terminate glucose uptake by washing the cells with ice-cold PBS.
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e Lyse the cells and measure the incorporated radioactivity by liquid scintillation counting or
fluorescence with a plate reader.

» Normalize the glucose uptake values to the total protein content in each well.

In Vivo Formulation and Administration

For animal studies, Ptp1B-IN-2 must be formulated for effective delivery.

Materials:

Ptp1B-IN-2

Dimethyl sulfoxide (DMSO)

Corn Qil

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile water for injection (ddHz20) or Saline

Example Formulations:

e Corn Oil-based (for oral gavage or subcutaneous injection):

o Dissolve Ptpl1B-IN-2 in DMSO to create a concentrated stock solution (e.g., 25 mg/mL).

o Add the DMSO stock to corn oil to achieve a final formulation of 10% DMSO and 90%
corn oil by volume.[10]

o Vortex or sonicate until a clear solution or uniform suspension is achieved. The final
concentration may be = 2.5 mg/mL.[10]

e Aqueous-based (for intravenous or intraperitoneal injection):

o Dissolve Ptpl1B-IN-2 in DMSO to create a stock solution (e.g., 100 mg/mL).
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[e]

In a separate tube, mix PEG300 and Tween 80.

o

Add the DMSO stock to the PEG300/Tween 80 mixture and mix thoroughly.

[¢]

Slowly add sterile water or saline to the mixture to achieve the final desired volume ratios
(e.g., 5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH20).[8][13]

[¢]

Ensure the solution is clear before administration. Prepare fresh on the day of use.[10]

Conclusion

Ptp1B-IN-2 is a potent and selective inhibitor of PTP1B that serves as a powerful tool for
investigating the roles of PTP1B in health and disease. Its ability to enhance insulin and leptin
signaling in cellular models underscores its potential as a lead compound for the development
of therapeutics for metabolic disorders. The detailed properties and protocols provided in this
guide offer a foundation for researchers to effectively utilize Ptp1B-IN-2 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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